Cas no 1216529-33-7 (1,5-Dimethyl-4-(trifluoromethyl)-1H-pyrazole-3-carbaldehyde)

• Product Name: 1,5-Dimethyl-4-(trifluoromethyl)-1H-pyrazole-3-carbaldehyde
• CAS No: 1216529-33-7
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 4686604
• Update Time: 2025-05-19

1,5-Dimethyl-4-(trifluoromethyl)-1H-pyrazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,5-Dimethyl-4-(trifluoromethyl)-1H-pyrazole-3-carbaldehyde
• SBB052300
• 1,5-dimethyl-4-(trifluoromethyl)pyrazole-3-carbaldehyde

• Inchi： 1S/C7H7F3N2O/c1-4-6(7(8,9)10)5(3-13)11-12(4)2/h3H,1-2H3
• InChI Key： WFRDWGJXNZVNDT-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=NN(C)C=1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 206
• Topological Polar Surface Area: 34.9

Additional information on 1,5-Dimethyl-4-(trifluoromethyl)-1H-pyrazole-3-carbaldehyde

1,5-Dimethyl-4-(trifluoromethyl)-1H-pyrazole-3-carbaldehyde (CAS No. 1216529-33-7): A Comprehensive Overview

1,5-Dimethyl-4-(trifluoromethyl)-1H-pyrazole-3-carbaldehyde (CAS No. 1216529-33-7) is a versatile and highly functionalized compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, including a pyrazole ring, trifluoromethyl group, and an aldehyde functionality, which collectively contribute to its diverse chemical and biological properties.

The pyrazole ring is a well-known heterocyclic structure that is widely used in the design and synthesis of pharmaceuticals due to its ability to modulate various biological targets. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive scaffold for drug discovery. Additionally, the aldehyde functionality provides a reactive site for further chemical modifications, enabling the synthesis of a wide range of derivatives with tailored properties.

Recent studies have highlighted the potential applications of 1,5-Dimethyl-4-(trifluoromethyl)-1H-pyrazole-3-carbaldehyde in various fields. In medicinal chemistry, this compound has been explored as a building block for the synthesis of novel antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers attributed this activity to the ability of the pyrazole ring to interact with viral enzymes and inhibit their function.

In addition to its antiviral properties, 1,5-Dimethyl-4-(trifluoromethyl)-1H-pyrazole-3-carbaldehyde has shown promise in the development of anticancer drugs. A research team from the University of California demonstrated that certain derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines. The mechanism of action was found to involve the disruption of microtubule dynamics, which is crucial for cell division and proliferation. This finding opens up new avenues for the design of more effective anticancer agents with reduced side effects.

The synthetic versatility of 1,5-Dimethyl-4-(trifluoromethyl)-1H-pyrazole-3-carbaldehyde has also been exploited in materials science. Researchers at the Massachusetts Institute of Technology (MIT) have utilized this compound as a key intermediate in the synthesis of advanced functional materials. Specifically, they developed a series of polymers containing this moiety, which exhibited enhanced thermal stability and mechanical strength. These materials have potential applications in electronics, coatings, and other high-performance industries.

In conclusion, 1,5-Dimethyl-4-(trifluoromethyl)-1H-pyrazole-3-carbaldehyde (CAS No. 1216529-33-7) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features make it an attractive scaffold for the development of novel pharmaceuticals and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific research.